![molecular formula C24H30O5 B1239186 3-[(E)-[5-hydroxy-4-(3-hydroxynon-1-ynyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid CAS No. 96744-62-6](/img/structure/B1239186.png)
3-[(E)-[5-hydroxy-4-(3-hydroxynon-1-ynyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid
Overview
Description
3-[(E)-[5-hydroxy-4-(3-hydroxynon-1-ynyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C24H30O5 and its molecular weight is 398.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
96744-62-6 |
|---|---|
Molecular Formula |
C24H30O5 |
Molecular Weight |
398.5 g/mol |
IUPAC Name |
3-[(E)-[5-hydroxy-4-(3-hydroxynon-1-ynyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid |
InChI |
InChI=1S/C24H30O5/c1-2-3-4-5-9-18(25)10-11-20-21-14-19(29-23(21)15-22(20)26)13-16-7-6-8-17(12-16)24(27)28/h6-8,12-13,18,20-23,25-26H,2-5,9,14-15H2,1H3,(H,27,28)/b19-13+ |
InChI Key |
SHLMYINSZJENNN-CPNJWEJPSA-N |
SMILES |
CCCCCCC(C#CC1C(CC2C1CC(=CC3=CC(=CC=C3)C(=O)O)O2)O)O |
Isomeric SMILES |
CCCCCCC(C#CC1C(CC2C1C/C(=C\C3=CC(=CC=C3)C(=O)O)/O2)O)O |
Canonical SMILES |
CCCCCCC(C#CC1C(CC2C1CC(=CC3=CC(=CC=C3)C(=O)O)O2)O)O |
Synonyms |
20-methyl-13,14-didehydro-2,4-inter-3-phenylene prostaglandin I2 20-methyl-13,14-didehydro-2,4-m-interphenylene-PGI2 CH 18 783 CH-18783 IFPG |
Origin of Product |
United States |
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